
An In-depth Technical Guide to 4-
Chlorobenzenesulfonic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chlorobenzenesulfonic acid

Cat. No.: B151769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-chlorobenzenesulfonic acid, a

versatile chemical compound with significant applications in various scientific and industrial

fields, including pharmaceutical development. This document details its chemical and physical

properties, experimental protocols for its synthesis, and its primary applications.

Core Chemical Information
4-Chlorobenzenesulfonic acid (CBSA) is an organosulfur compound, specifically an aromatic

sulfonic acid.[1] It is characterized by a benzene ring substituted with a sulfonic acid group (-

SO₃H) and a chlorine atom at the para position.[2] This structure imparts strong acidic

properties and makes it a valuable intermediate in organic synthesis.[1][2]

Molecular Formula: C₆H₅ClO₃S[1][3][4][5]

Molecular Weight: 192.62 g/mol [1][3][4][6][7]

Physicochemical Properties
4-Chlorobenzenesulfonic acid is typically a white to off-white or grayish crystalline solid at

room temperature.[1][2] It is known to be stable under normal conditions but can be

hygroscopic.[1] Its high solubility in water is a key characteristic, stemming from the polar

sulfonic acid group which can form hydrogen bonds.[1][6]
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Property Value References

CAS Number 98-66-8 [1][3][4][5]

Appearance
White to off-white/greyish

crystalline solid
[1][2]

Melting Point
67 °C (for hydrated form); also

reported as 102 °C
[8][9]

Boiling Point 149 °C at 22 mmHg [2][7][9][10]

Water Solubility
Highly soluble, forms a clear

solution
[1][6]

pKa -0.83 ± 0.50 (Predicted) [2][9]

Density ~1.65 g/cm³ [6]

Stability

Stable under ambient

conditions; incompatible with

strong oxidizing agents.

[1][2][10]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 4-
chlorobenzenesulfonic acid. Key spectral information is summarized below.
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Spectrum Type Key Features / Peaks References

¹H NMR

Signals typically observed

around 7.5-7.8 ppm,

corresponding to the aromatic

protons.

¹³C NMR

Aromatic carbon signals are

expected in the typical range

for substituted benzene rings.

Mass Spec (MS)

Molecular ion peak

corresponding to its molecular

weight.

[4][5]

Infrared (IR)

Characteristic peaks for S=O,

C-S, and aromatic C-H and

C=C bonds.

[4][5]

Experimental Protocols: Synthesis
The most common method for synthesizing 4-chlorobenzenesulfonic acid is through the

electrophilic aromatic substitution of chlorobenzene.[1] This process, known as sulfonation,

typically involves reacting chlorobenzene with concentrated sulfuric acid or fuming sulfuric acid

(oleum).

Sulfonation of Chlorobenzene
This protocol details a common laboratory-scale synthesis of 4-chlorobenzenesulfonic acid.

Materials:

Chlorobenzene

98% Concentrated Sulfuric Acid

10% Fuming Sulfuric Acid (Oleum)

Sodium Chloride (for salting out)
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Deionized Water

Ice

Equipment:

Reaction flask with a stirrer

Heating mantle

Condenser

Dropping funnel

Beakers

Buchner funnel and filter paper

Procedure:

Reaction Setup: In a reaction flask equipped with a stirrer and condenser, add a mixture of

98% concentrated sulfuric acid and 10% fuming sulfuric acid. Stir the mixture for

approximately 15 minutes to ensure homogeneity.

Addition of Chlorobenzene: Gradually add dry chlorobenzene to the stirred acid mixture

through a dropping funnel.

Heating: Heat the reaction mixture to 95-100°C and maintain this temperature with

continuous stirring for about 5 hours. The progress of the reaction can be monitored by

checking for the complete solubility of a sample of the reaction mixture in water.

Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature.

Precipitation: The product can be isolated as its sodium salt. Cautiously pour the cooled

reaction mixture into a beaker containing a saturated solution of sodium chloride. This will

cause the sodium salt of 4-chlorobenzenesulfonic acid to precipitate.
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Filtration and Washing: Collect the precipitated sodium 4-chlorobenzenesulfonate by vacuum

filtration. Wash the crystals with a cold, saturated sodium chloride solution to remove excess

acid and other impurities.

Conversion to Free Acid (Optional): To obtain the free sulfonic acid, the sodium salt can be

dissolved in a minimal amount of hot water and then acidified with concentrated hydrochloric

acid. Upon cooling, 4-chlorobenzenesulfonic acid will crystallize out.

Drying: Dry the final product (either the sodium salt or the free acid) in a desiccator or a

vacuum oven at a low temperature.
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Synthesis Workflow: Sulfonation of Chlorobenzene

Reactants

Process

Work-up & Isolation

Chlorobenzene

2. Add Chlorobenzene

Conc. H₂SO₄ / Oleum

1. Mix Acids

3. Heat at 95-100°C for 5h

4. Cool to Room Temp

5. Precipitate with NaCl Solution

6. Filter and Wash

7. Acidify to get Free Acid (Optional)

8. Dry Product

Final Product:
4-Chlorobenzenesulfonic Acid

(or its Sodium Salt)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-chlorobenzenesulfonic acid.
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Applications in Research and Drug Development
4-Chlorobenzenesulfonic acid is a key building block in the synthesis of a wide range of

organic molecules. Its reactivity, stemming from the sulfonic acid group and the chlorine-

substituted benzene ring, makes it highly versatile.

Key Application Areas
Pharmaceuticals: It serves as an essential intermediate in the manufacturing of various

pharmaceuticals, particularly sulfa drugs, which are a class of antibacterial agents.[1]

Dyes and Pigments: It is widely used in the dye industry as a key intermediate for

synthesizing various colorants.[1]

Agrochemicals: The compound is utilized in the production of certain pesticides, herbicides,

and fungicides.[6]

Surfactants and Detergents: It can be converted into surfactants used in cleaning products.

[1]

Catalysis: Due to its acidic nature, it can act as a catalyst in some organic reactions, such as

esterification.

Ion Exchange Resins: It is also used in the preparation of ion exchange resins.[1]

Applications of 4-Chlorobenzenesulfonic Acid

Pharmaceuticals Dyes & Pigments Agrochemicals Industrial Chemistry

4-Chlorobenzenesulfonic
Acid

Sulfa Drugs Other APIs Azo Dyes Reactive Dyes Pesticides Herbicides Surfactants Acid Catalyst Ion Exchange Resins
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Click to download full resolution via product page

Caption: Major application areas of 4-chlorobenzenesulfonic acid.

Safety and Handling
4-Chlorobenzenesulfonic acid is a corrosive substance that requires careful handling to avoid

exposure. It can cause severe skin burns and eye damage. Inhalation may lead to chemical

burns in the respiratory tract.

Hazard Information
Hazard Type GHS Classification

Precautionary
Statements

References

Acute Oral Toxicity
Acute Tox. 4 (H302:

Harmful if swallowed)
P270, P301+P312 [7]

Skin Corrosion

Skin Corr. 1B/1C

(H314: Causes severe

skin burns and eye

damage)

P260, P280,

P303+P361+P353
[7]

Eye Damage

Eye Dam. 1 (H318:

Causes serious eye

damage)

P280,

P305+P351+P338

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, chemical-resistant gloves, and protective clothing. A respirator may be

necessary if dust is generated.[7]

Ventilation: Use in a well-ventilated area, preferably under a chemical fume hood.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents.
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First Aid (Eyes): Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

First Aid (Skin): Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Seek medical aid.

First Aid (Ingestion): Do NOT induce vomiting. If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Get medical aid immediately.

Conclusion
4-Chlorobenzenesulfonic acid is a cornerstone intermediate in the chemical industry, with a

significant impact on the development of pharmaceuticals, dyes, and agrochemicals. Its

synthesis via sulfonation of chlorobenzene is a well-established process. A thorough

understanding of its properties, synthesis, and handling is essential for researchers and

professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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